Cas no 1780794-50-4 (3,3-Difluoro-4-methylpentan-1-amine hydrochloride)

• Product Name: 3,3-Difluoro-4-methylpentan-1-amine hydrochloride
• CAS No: 1780794-50-4
• MF: C₆H₁₄ClF₂N
• MW: 173.63186788559
• MDL: MFCD32859826
• CID: 5667948
• PubChem ID: 105435705
• Update Time: 2025-06-11

3,3-Difluoro-4-methylpentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-methylpentan-1-amine hydrochloride
• Z2732522124
• 1780794-50-4
• EN300-27149286
• 3,3-Difluoro-4-methylpentan-1-amine hydrochloride

• MDL： MFCD32859826
• Inchi： 1S/C6H13F2N.ClH/c1-5(2)6(7,8)3-4-9;/h5H,3-4,9H2,1-2H3;1H
• InChI Key： RVDHTJONXRLQOE-UHFFFAOYSA-N
• SMILES： Cl.FC(CCN)(C(C)C)F

Computed Properties

• Exact Mass: 173.0782835g/mol
• Monoisotopic Mass: 173.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 81.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-Difluoro-4-methylpentan-1-amine hydrochloride

3,3-Difluoro-4-methylpentan-1-amine Hydrochloride (CAS No. 1780794-50-4): An Overview

3,3-Difluoro-4-methylpentan-1-amine hydrochloride (CAS No. 1780794-50-4) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its difluoro and methyl substitutions, which contribute to its distinct physical and chemical properties.

The molecular formula of 3,3-Difluoro-4-methylpentan-1-amine hydrochloride is C₇H₁₅F₂N·HCl, and its molecular weight is approximately 186.65 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water, making it suitable for various aqueous-based applications. Its hydrochloride salt form enhances its stability and solubility, which are crucial factors for its use in pharmaceutical formulations.

In the realm of pharmaceutical research, 3,3-Difluoro-4-methylpentan-1-amine hydrochloride has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its role as a modulator of specific receptors and enzymes, which could have therapeutic implications for various diseases. For instance, research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

The unique chemical structure of 3,3-Difluoro-4-methylpentan-1-amine hydrochloride, particularly the presence of difluoro groups, confers it with enhanced metabolic stability and bioavailability. These properties are highly desirable in drug design, as they can improve the efficacy and safety of therapeutic agents. Additionally, the compound's ability to cross the blood-brain barrier has been noted in several preclinical studies, suggesting its potential for central nervous system (CNS) disorders.

Clinical trials involving 3,3-Difluoro-4-methylpentan-1-amine hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable pharmacokinetic profile. These findings have paved the way for further clinical investigations to explore its therapeutic potential in more detail.

Beyond its pharmaceutical applications, 3,3-Difluoro-4-methylpentan-1-amine hydrochloride has also found use in other areas of scientific research. For example, it has been utilized as a model compound in studies investigating the effects of fluorination on molecular properties and reactivity. Such research is crucial for advancing our understanding of fluorine chemistry and its applications in materials science and catalysis.

In conclusion, 3,3-Difluoro-4-methylpentan-1-amine hydrochloride (CAS No. 1780794-50-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and favorable properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full range of applications and therapeutic benefits.